11-methyl-10-phenyl-N-(2-phenylethyl)-1,8,12-triazatricyclo[7.3.0.0^{3,7}]dodeca-2,7,9,11-tetraen-2-amine

• IUPAC Name: 11-methyl-10-phenyl-N-(2-phenylethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-2,7,9,11-tetraen-2-amine
• InChI: InChI=1S/C24H24N4/c1-17-22(19-11-6-3-7-12-19)24-26-21-14-8-13-20(21)23(28(24)27-17)25-16-15-18-9-4-2-5-10-18/h2-7,9-12,25H,8,13-16H2,1H3
• InChI Key: YTWUCMXQMZRMTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1C3=CC=CC=C3)N=C4CCCC4=C2NCCC5=CC=CC=C5
• Molecular Formula: C24H24N4
• Molecular Weight: 368.5 g/mol

Description

11-methyl-10-phenyl-N-(2-phenylethyl)-1,8,12-triazatricyclo[7.3.0.0^{3,7}]dodeca-2,7,9,11-tetraen-2-amine is a useful research compound. Its molecular formula is C24H24N4 and its molecular weight is 368.484. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Complex cyclic amines and triazenes are of interest in the synthesis of novel organic compounds. Research efforts have focused on developing new synthetic pathways and characterizing these compounds using various analytical techniques. For example, the synthesis of a new chiral cyclic aminal derived from rac-1,2-propanediamine was achieved, showcasing the potential for creating novel molecules with specific chirality, which is crucial for applications in drug synthesis and materials science (Rivera et al., 2012).

Polymerization and Material Science

Certain amines and triazenes play a role in polymerization processes. For instance, a set of multivalent atom-containing amines was proposed as new coinitiators in Type II photoinitiating systems for free radical photopolymerization under air, demonstrating significant improvements in polymerization rates and final conversion rates (El-Roz et al., 2010). This research points towards applications in developing new materials with enhanced properties for industrial and technological uses.

Antimicrobial Activity

The exploration of novel compounds for antimicrobial activity is crucial in addressing the challenge of antibiotic resistance. Compounds such as amino acid coupled triazoles have been synthesized and screened for antimicrobial activity, revealing some compounds with promising activity profiles (El Rayes, 2010). Research in this area could indicate potential biomedical applications of complex cyclic amines and triazenes in developing new antimicrobial agents.